molecular formula C59H80N14O13S2 B053988 Argipressin, beta mercapto-beta,beta-cyclopentamethylenepropionic acid(1)-O-methyl-tyr(2)-tyrnh2(9)- CAS No. 114872-15-0

Argipressin, beta mercapto-beta,beta-cyclopentamethylenepropionic acid(1)-O-methyl-tyr(2)-tyrnh2(9)-

Cat. No.: B053988
CAS No.: 114872-15-0
M. Wt: 1257.5 g/mol
InChI Key: JCTXIQOEEDLTJO-QVWIHFFISA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Argipressin, beta mercapto-beta,beta-cyclopentamethylenepropionic acid(1)-O-methyl-tyr(2)-tyrnh2(9)-, also known as Argipressin, beta mercapto-beta,beta-cyclopentamethylenepropionic acid(1)-O-methyl-tyr(2)-tyrnh2(9)-, is a useful research compound. Its molecular formula is C59H80N14O13S2 and its molecular weight is 1257.5 g/mol. The purity is usually 95%.
The exact mass of the compound Argipressin, beta mercapto-beta,beta-cyclopentamethylenepropionic acid(1)-O-methyl-tyr(2)-tyrnh2(9)- is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Amino Acids, Peptides, and Proteins - Peptides - Neuropeptides - Vasopressins - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality Argipressin, beta mercapto-beta,beta-cyclopentamethylenepropionic acid(1)-O-methyl-tyr(2)-tyrnh2(9)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Argipressin, beta mercapto-beta,beta-cyclopentamethylenepropionic acid(1)-O-methyl-tyr(2)-tyrnh2(9)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

114872-15-0

Molecular Formula

C59H80N14O13S2

Molecular Weight

1257.5 g/mol

IUPAC Name

(2S)-N-[(2S)-4-amino-1-[[(2R)-1-[(2S)-2-[[(2S)-1-[[(2S)-1-amino-3-(4-methoxyphenyl)-1-oxopropan-2-yl]amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]carbamoyl]pyrrolidin-1-yl]-1-oxo-3-sulfanylidenepropan-2-yl]amino]-1,4-dioxobutan-2-yl]-2-[[(2S)-2-[[(2S)-3-(4-hydroxyphenyl)-2-[[2-(1-sulfanylcyclohexyl)acetyl]amino]propanoyl]amino]-3-phenylpropanoyl]amino]pentanediamide

InChI

InChI=1S/C59H80N14O13S2/c1-86-38-20-16-36(17-21-38)28-41(50(62)78)69-51(79)39(12-8-26-65-58(63)64)68-56(84)46-13-9-27-73(46)57(85)45(33-87)72-55(83)44(31-48(61)76)71-52(80)40(22-23-47(60)75)67-54(82)43(29-34-10-4-2-5-11-34)70-53(81)42(30-35-14-18-37(74)19-15-35)66-49(77)32-59(88)24-6-3-7-25-59/h2,4-5,10-11,14-21,33,39-46,74,88H,3,6-9,12-13,22-32H2,1H3,(H2,60,75)(H2,61,76)(H2,62,78)(H,66,77)(H,67,82)(H,68,84)(H,69,79)(H,70,81)(H,71,80)(H,72,83)(H4,63,64,65)/t39-,40-,41-,42-,43-,44-,45-,46-/m0/s1

InChI Key

JCTXIQOEEDLTJO-QVWIHFFISA-N

SMILES

COC1=CC=C(C=C1)CC(C(=O)N)NC(=O)C(CCCN=C(N)N)NC(=O)C2CCCN2C(=O)C(C=S)NC(=O)C(CC(=O)N)NC(=O)C(CCC(=O)N)NC(=O)C(CC3=CC=CC=C3)NC(=O)C(CC4=CC=C(C=C4)O)NC(=O)CC5(CCCCC5)S

Isomeric SMILES

COC1=CC=C(C=C1)C[C@@H](C(=O)N)NC(=O)[C@H](CCCN=C(N)N)NC(=O)[C@@H]2CCCN2C(=O)[C@H](C=S)NC(=O)[C@H](CC(=O)N)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@H](CC3=CC=CC=C3)NC(=O)[C@H](CC4=CC=C(C=C4)O)NC(=O)CC5(CCCCC5)S

Canonical SMILES

COC1=CC=C(C=C1)CC(C(=O)N)NC(=O)C(CCCN=C(N)N)NC(=O)C2CCCN2C(=O)C(C=S)NC(=O)C(CC(=O)N)NC(=O)C(CCC(=O)N)NC(=O)C(CC3=CC=CC=C3)NC(=O)C(CC4=CC=C(C=C4)O)NC(=O)CC5(CCCCC5)S

Key on ui other cas no.

114872-15-0

sequence

XYFQNXPRX

Synonyms

1-(beta-mercapto-beta,beta cyclopentamethylenepropionic acid-2-(O-methyl-Tyr))-9-TyrNH2-argipressin
arginine vasopressin, beta-mercapto-beta,beta cyclopentamethylenepropionic acid(1)-O-methyl-Tyr(2)-TyrNH2(9)-
argipressin, beta mercapto-beta,beta-cyclopentamethylenepropionic acid(1)-O-methyl-Tyr(2)-TyrNH2(9)-
argipressin, beta-mercapto-(beta,beta-cyclopentamethylenepropionic acid)(1)-O-methyltyrosyl(2)-tyrosinamide(9)-
CTMTN-AVP
d(CH2)5Tyr(Me)(2)Tyr(NH2)(9)-AVP

Origin of Product

United States

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